Ethyl 2-oxo-1,2-dihydroquinoline-7-carboxylate
Description
Ethyl 2-oxo-1,2-dihydroquinoline-7-carboxylate is a type of quinoline derivative. Quinoline derivatives have been proposed as new drugs for the treatment of various diseases . They are a common structural fragment of alkaloids and have shown antibacterial , antitubercular , antimalarial , anti-HIV , anti-HCV , and anticancer activities.
Synthesis Analysis
The synthesis of similar compounds, such as ethyl 7-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate, has been reported . This compound was obtained by the condensation of 2-amino-4-hydroxybenzaldehyde and diethyl malonate . Halogenation of the compound with bromine led to the formation of a 6,8-dibromo derivative .
Molecular Structure Analysis
The structure of similar compounds has been confirmed through various methods. For example, the structure of ethyl 7-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate was confirmed via its transformation into ethyl 7-acetoxy-2-oxo-1,2-dihydroquinoline-3-carboxylate by acetylation with acetic anhydride under reflux .
Chemical Reactions Analysis
Quinoline derivatives can participate in various chemical reactions. For instance, 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate has been used in a Smiles rearrangement reaction, leading to the synthesis of amino acid derived quinolin-2 (1H)-one enamines .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using spectroscopic methods. For instance, the IR spectrum of ethyl 7-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate showed characteristic absorption bands corresponding to OH, NH, C=O, C=C, and C–O groups .
Mechanism of Action
While the specific mechanism of action for Ethyl 2-oxo-1,2-dihydroquinoline-7-carboxylate is not available, related compounds have shown inhibitory activity against enzymes. For example, new 2-oxo-1,2-dihydroquinoline-3-carboxamides have been synthesized and evaluated for their inhibitory activity against the acetylcholinesterase enzyme .
Future Directions
properties
IUPAC Name |
ethyl 2-oxo-1H-quinoline-7-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-16-12(15)9-4-3-8-5-6-11(14)13-10(8)7-9/h3-7H,2H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXRFVRONBKNTDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)C=CC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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